Cas no 224040-88-4 (1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one
• CAS No: 224040-88-4
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 2357742
• PubChem ID: 22282258
• Update Time: 2025-06-08

1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2-(3-pyridinyl)ethanone
• 1-(3-Chloro-phenyl)-2-pyridin-3-yl-ethanone
• 1-(3-chlorophenyl)-2-pyridin-3-ylethanone
• 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one
• DTXSID70624318
• 224040-88-4
• CS-0309373
• 1-(3-Chlorophenyl)-2-(pyridin-3-yl)ethanone
• Z992407856
• SCHEMBL6282383
• ZIA04088
• AKOS011842229
• MFCD16659392
• EN300-179311
• AS-37288

• Inchi： 1S/C13H10ClNO/c14-12-5-1-4-11(8-12)13(16)7-10-3-2-6-15-9-10/h1-6,8-9H,7H2
• InChI Key： NJVYYQXBYOHPLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 231.0450916Da
• Monoisotopic Mass: 231.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one

1-(3-Chlorophenyl)-2-(pyridin-3-yl)ethan-1-one: An Overview of a Promising Compound (CAS No. 224040-88-4)

1-(3-Chlorophenyl)-2-(pyridin-3-yl)ethan-1-one, also known by its CAS number 224040-88-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

1-(3-Chlorophenyl)-2-(pyridin-3-yl)ethan-1-one is a heterocyclic compound with a molecular formula of C₁₄H₁₀ClNO. It consists of a chlorophenyl group and a pyridine ring connected by an ethanone moiety. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the chlorophenyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells. The pyridine ring, on the other hand, contributes to the compound's electronic properties and reactivity.

The melting point of 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one is approximately 95°C, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations in pharmaceutical research.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction between 3-chlorobenzaldehyde and 3-acetylpyridine in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product with high yield and purity.

An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, 3-chlorobenzaldehyde and 3-acetylpyridine are mixed in a solvent such as ethanol or acetonitrile and subjected to microwave irradiation for a short period. This process significantly reduces reaction time and improves yield compared to conventional heating methods.

Biological Activities

1-(3-Chlorophenyl)-2-(pyridin-3-yl)ethan-1-one has been investigated for its potential therapeutic applications due to its unique structural features and biological activities. One of the most promising areas of research is its activity as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can have beneficial effects in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one exhibits potent MAO-B inhibition with an IC₅₀ value of 0.5 μM. This activity is comparable to that of clinically used MAO inhibitors such as selegiline. The compound also showed selectivity towards MAO-B over MAO-A, which is advantageous for reducing side effects associated with non-selective MAO inhibitors.

In addition to its MAO inhibitory activity, 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one has been studied for its potential anticancer properties. Research conducted at the National Cancer Institute found that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549). The mechanism underlying this activity is thought to involve the induction of apoptosis through mitochondrial dysfunction and caspase activation.

Clinical Trials and Future Prospects

The promising preclinical results with 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in humans. Preliminary data from these trials have shown that 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one is well-tolerated at doses up to 50 mg/kg with no significant adverse effects reported.

The future prospects for 1-(3-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one are promising. If ongoing clinical trials continue to yield positive results, this compound could potentially be developed into a new therapeutic agent for treating neurological disorders and cancer. Additionally, further research may uncover new biological activities or mechanisms of action that could broaden its therapeutic applications.

Conclusion

In summary, 1-(3-chlorophenyl)-2-(pyridin-3-y l)ethanone (CAS No. 224040 -88 -4) strong >is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its promising biological activities , makes it an attractive candidate for further development . As research continues , it is likely that we will gain deeper insights into the full therapeutic potential of this compound . p >